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Compound of Interest

Compound Name: Vercirnon Sodium

Cat. No.: B15608669

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis and

purification of Vercirnon Sodium, a potent and selective CCR9 antagonist. The information

compiled herein is intended for research and development purposes.

Introduction
Vercirnon Sodium, also known as GSK1605786A, is a small molecule antagonist of the C-C

chemokine receptor 9 (CCR9). CCR9 is predominantly expressed on T cells that home to the

small intestine and has been implicated in the pathogenesis of inflammatory bowel diseases,

such as Crohn's disease. By blocking the interaction of CCR9 with its ligand, CCL25 (TECK),

Vercirnon Sodium inhibits the trafficking of pathogenic T cells to the gut, thereby reducing

inflammation.

This document outlines the chemical synthesis of the Vercirnon free base, N-(4-chloro-2-

benzoylphenyl)-4-(tert-butyl)benzenesulfonamide, and its subsequent conversion to the sodium

salt. Detailed purification protocols are also provided to ensure high purity of the final

compound for research applications.
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Synthesis of Vercirnon (Free Base)
The synthesis of Vercirnon can be achieved through a two-step process involving the synthesis

of key intermediates followed by a final coupling reaction.

Synthesis of Intermediates
The primary intermediates required for the synthesis of Vercirnon are 2-amino-5-

chlorobenzophenone and 4-(tert-butyl)benzenesulfonyl chloride.

2.1.1. Synthesis of 2-amino-5-chlorobenzophenone

This intermediate can be synthesized via a Friedel-Crafts acylation of p-chloroaniline with

benzoyl chloride.

Experimental Protocol:

To a solution of p-chloroaniline in a suitable solvent (e.g., tetrachloroethane), add a Lewis

acid catalyst such as boron trichloride.

Add benzonitrile and aluminum chloride to the mixture under cooling.

Reflux the reaction mixture for several hours.

After cooling, quench the reaction with dilute hydrochloric acid.

Extract the product with an organic solvent (e.g., methylene chloride).

Evaporate the organic layer and treat the residue with ethanol and sodium hydroxide solution

to hydrolyze any remaining benzonitrile.

Extract the product again with an organic solvent.

Purify the crude product by column chromatography on alumina, eluting with a non-polar

solvent like benzene.

Recrystallize the purified 2-amino-5-chlorobenzophenone from a suitable solvent such as

ether.
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2.1.2. Synthesis of 4-(tert-butyl)benzenesulfonyl chloride

This intermediate is prepared by the chlorosulfonation of tert-butylbenzene.

Experimental Protocol:

React tert-butylbenzene with chlorosulfonic acid.

Alternatively, treat 4-tert-butylbenzenesulfonic acid with a chlorinating agent like thionyl

chloride, optionally in the presence of a catalyst such as N,N-dimethylformamide (DMF).

If using thionyl chloride, dissolve 4-tert-butylbenzenesulfonic acid in a solvent like

dichloromethane.

Add thionyl chloride and reflux the mixture for several hours.

After cooling, wash the organic layer with water.

Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate).

Concentrate the solution under reduced pressure to obtain the crude 4-(tert-

butyl)benzenesulfonyl chloride.

The crude product can be purified by recrystallization from a suitable solvent system (e.g.,

heptane/water).

Final Synthesis of N-(4-chloro-2-benzoylphenyl)-4-(tert-
butyl)benzenesulfonamide
The final step involves the coupling of the two intermediates.

Experimental Protocol:

Dissolve 2-amino-5-chlorobenzophenone in a suitable aprotic solvent, such as pyridine or

dichloromethane, and cool in an ice bath.

Slowly add 4-(tert-butyl)benzenesulfonyl chloride to the solution.
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Allow the reaction to warm to room temperature and stir for several hours until completion,

monitoring by a suitable technique like Thin Layer Chromatography (TLC).

Upon completion, concentrate the reaction mixture.

If pyridine is used as a solvent, extract the residue with water and an organic solvent like

ethyl acetate.

Wash the organic layer with brine and dry over anhydrous sodium sulfate.

Concentrate the organic layer to obtain the crude Vercirnon free base.

Purification of Vercirnon (Free Base)
Purification of the crude Vercirnon is crucial to remove unreacted starting materials and

byproducts.

Experimental Protocol:

Column Chromatography:

Dissolve the crude product in a minimal amount of a suitable solvent (e.g.,

dichloromethane).

Load the solution onto a silica gel column.

Elute the column with a gradient of ethyl acetate in a non-polar solvent like hexane.

Collect the fractions containing the pure product, as identified by TLC.

Combine the pure fractions and evaporate the solvent to yield the purified Vercirnon free

base.

Recrystallization:

Dissolve the product from chromatography in a minimal amount of a hot solvent or solvent

mixture (e.g., ethanol/water or isopropanol/water).[1]
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Allow the solution to cool slowly to room temperature to facilitate the formation of well-

defined crystals.[1]

Further cool the mixture in an ice bath to maximize crystal precipitation.[1]

Collect the crystals by vacuum filtration and wash with a small amount of the cold

recrystallization solvent.[1]

Dry the crystals under vacuum to obtain pure N-(4-chloro-2-benzoylphenyl)-4-(tert-

butyl)benzenesulfonamide.

Synthesis of Vercirnon Sodium
The final step is the formation of the sodium salt of Vercirnon.

Experimental Protocol:

Dissolve the purified Vercirnon free base in a suitable alcohol, such as ethanol or methanol.

Add a stoichiometric amount of a sodium base, such as sodium hydroxide or sodium

methoxide, dissolved in water or the corresponding alcohol.

Stir the mixture at room temperature.

The sodium salt may precipitate out of the solution. If not, the solvent can be removed under

reduced pressure.

The resulting solid is Vercirnon Sodium.

Purification of Vercirnon Sodium
Experimental Protocol:

Recrystallization:

The crude Vercirnon Sodium can be recrystallized from a suitable solvent system. The

choice of solvent will depend on the solubility characteristics of the salt.
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Commonly used solvents for the recrystallization of sodium salts of sulfonamides include

alcoholic solutions or mixtures of organic solvents and water.

Dissolve the crude salt in a minimal amount of the hot solvent.

Allow the solution to cool slowly to induce crystallization.

Collect the purified crystals by filtration, wash with a cold solvent, and dry under vacuum.
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Caption: Synthetic pathway of Vercirnon Sodium.
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Caption: Purification workflow for Vercirnon Sodium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Sulfonamide synthesis by S-N coupling [organic-chemistry.org]

To cite this document: BenchChem. [Vercirnon Sodium: Detailed Synthesis and Purification
Protocols for Research Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15608669/docs#vercirnon-sodium-detailed-
synthesis-and-purification-protocols-for-research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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